Cas no 54815-12-2 (Hexane, 1,1'-[methylenebis(oxy)]bis-)

• Product Name: Hexane, 1,1'-[methylenebis(oxy)]bis-
• CAS No: 54815-12-2
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 353598
• PubChem ID: 521541
• Update Time: 2025-04-19

Hexane, 1,1'-[methylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,1'-[methylenebis(oxy)]bis-
• 1-[(Hexyloxy)methoxy]hexane
• 1-(hexoxymethoxy)hexane
• 1,1'-(Methylenebisoxy)bishexane
• 1-[(hexyloxy)methoxy]-hexane
• SCHEMBL723818
• 54815-12-2
• DTXSID20334677
• SMBRWKSIANXXKZ-UHFFFAOYSA-N
• 1-[(Hexyloxy)methoxy]hexane #
• 1-(hexoxy-methoxy)-hexane

• Inchi： 1S/C13H28O2/c1-3-5-7-9-11-14-13-15-12-10-8-6-4-2/h3-13H2,1-2H3
• InChI Key： SMBRWKSIANXXKZ-UHFFFAOYSA-N
• SMILES： O(COCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 216.20904
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals